Cas no 55709-37-0 (4-tert-Butyl-3'-methylbenzophenone)

4-tert-Butyl-3'-methylbenzophenone structure

55709-37-0 structure

Product Name:4-tert-Butyl-3'-methylbenzophenone

CAS No:55709-37-0

MF:C₁₈H₂₀O

MW:252.350805282593

CID:874835

Update Time:2026-04-29

4-tert-Butyl-3'-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

- (4-tert-butylphenyl)-(m-tolyl)methanone
- LogP
- (4-tert-butylphenyl)-(3-methylphenyl)methanone
- 4-TERT-BUTYL-3'-METHYLBENZOPHENONE
- 4-tert-Butyl-3'-methylbenzophenone
- Inchi： InChI=1S/C18H20O/c1-13-6-5-7-15(12-13)17(19)14-8-10-16(11-9-14)18(2,3)4/h5-12H,1-4H3
- InChI Key： SQAHKQIPGOYAFH-UHFFFAOYSA-N
- SMILES： CC1=CC(=CC=C1)C(=O)C2=CC=C(C=C2)C(C)(C)C

Computed Properties

Exact Mass: 252.1515
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 3

Experimental Properties

PSA: 17.07

4-tert-Butyl-3'-methylbenzophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	T089765-250mg	4-tert-Butyl-3'-methylbenzophenone	55709-37-0		250mg	$ 290.00	2022-06-03
TRC	T089765-500mg	4-tert-Butyl-3'-methylbenzophenone	55709-37-0		500mg	$ 480.00	2022-06-03
Fluorochem	202190-1g	4-tert-Butyl-3'-methylbenzophenone	55709-37-0	97%	1g	￡340.00	2022-03-01
Fluorochem	202190-2g	4-tert-Butyl-3'-methylbenzophenone	55709-37-0	97%	2g	￡624.00	2022-03-01
Fluorochem	202190-5g	4-tert-Butyl-3'-methylbenzophenone	55709-37-0	97%	5g	￡1120.00	2022-03-01
A2B Chem LLC	AG25874-1g	4-tert-Butyl-3'-methylbenzophenone	55709-37-0	97%	1g	$423.00	2024-04-19
A2B Chem LLC	AG25874-2g	4-tert-Butyl-3'-methylbenzophenone	55709-37-0	97%	2g	$737.00	2024-04-19
A2B Chem LLC	AG25874-5g	4-tert-Butyl-3'-methylbenzophenone	55709-37-0	97%	5g	$1288.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1781393-1g	4-tert-Butyl-3'-methylbenzophenone	55709-37-0	98%	1g	￥12716.00	2024-05-08
Crysdot LLC	CD12061315-1g	4-tert-Butyl-3'-methylbenzophenone	55709-37-0	95+%	1g	$316	2024-07-24

4-tert-Butyl-3'-methylbenzophenone Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

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